Cas no 2138114-97-1 (1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine)

• Product Name: 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine
• CAS No: 2138114-97-1
• MF: C₁₁H₂₀N₂OS
• MW: 228.354301452637
• CID: 5958208
• PubChem ID: 165863632
• Update Time: 2025-06-27

1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine
• [1-(3-methoxy-1,2-thiazol-5-yl)ethyl](3-methylbutyl)amine
• 2138114-97-1
• EN300-1179529

• Inchi： 1S/C11H20N2OS/c1-8(2)5-6-12-9(3)10-7-11(14-4)13-15-10/h7-9,12H,5-6H2,1-4H3
• InChI Key： SIJGGKJYCQDCMM-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NCCC(C)C

Computed Properties

• Exact Mass: 228.12963444g/mol
• Monoisotopic Mass: 228.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine

Professional Introduction to Compound with CAS No. 2138114-97-1 and Product Name: 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine

The compound with the CAS number 2138114-97-1 and the product name 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a thiazole core, combined with an ethyl(3-methylbutyl)amine side chain, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the 3-methoxy-1,2-thiazol-5-yl moiety in this compound introduces additional functional groups that can enhance its binding affinity and selectivity towards certain enzymes or receptors. This structural feature is particularly intriguing in the context of developing novel therapeutic agents that target specific disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The interaction between the thiazole ring and biological targets often involves hydrogen bonding, hydrophobic interactions, and π-stacking effects. In the case of 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine, the methoxy group on the thiazole ring can form hydrogen bonds with polar residues in protein active sites, while the alkyl chains provide hydrophobic interactions. These interactions are critical for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The development of this compound aligns with the growing trend towards rational drug design, where structural modifications are guided by detailed understanding of molecular interactions. The (3-methylbutyl)amine side chain adds bulk to the molecule, which can influence its pharmacokinetic profile. This modification is particularly important for achieving optimal oral bioavailability and reducing off-target effects. By carefully balancing hydrophobic and polar interactions, researchers can enhance the compound's ability to cross biological membranes while maintaining strong binding affinity to therapeutic targets.

In vitro studies have begun to explore the potential biological activities of 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine. Initial experiments suggest that this compound exhibits promising activity against certain enzymes implicated in inflammation and cancer progression. The thiazole core is known to interact with various enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. The methoxy group on the thiazole ring may further modulate these interactions by enhancing binding affinity or altering enzyme conformation.

Moreover, the structural features of this compound make it a suitable candidate for further optimization as an inhibitor of kinases, which are frequently dysregulated in cancer cells. Kinases play a crucial role in cell signaling pathways that control proliferation, survival, and metastasis. By targeting specific kinases with high selectivity, compounds like 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine could potentially disrupt aberrant signaling networks in cancer cells without affecting normal cellular processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the thiazole ring efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure of thiazole derivatives for targeted biological activities.

As research progresses, the integration of experimental data with computational modeling will be essential for elucidating the structure-activity relationships (SAR) of this compound class. High-throughput screening (HTS) techniques combined with machine learning algorithms can accelerate the identification of lead compounds with optimal pharmacological profiles. The insights gained from these studies will guide future modifications aimed at enhancing potency, selectivity, and pharmacokinetic properties.

The potential applications of 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine extend beyond oncology; it may also be explored for treating inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The ability of thiazole derivatives to modulate inflammatory pathways makes them attractive candidates for developing anti-inflammatory agents. Additionally, their interaction with mitochondrial enzymes suggests potential applications in neurodegenerative diseases where mitochondrial dysfunction plays a significant role.

In conclusion,1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methylbutyl)amine represents a promising therapeutic agent with a unique structural framework that warrants further investigation. Its combination of a thiazole core and an alkylamine side chain offers multiple opportunities for modulating biological pathways relevant to cancer and inflammation. As research continues to uncover new insights into molecular interactions and drug design principles,this compound holds significant potential as a lead molecule for developing novel pharmaceuticals.